Cas no 2866333-87-9 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866333-87-9
• MF: C₉H₁₃BrClNO
• MW: 266.56262087822
• CID: 5562495
• Update Time: 2025-11-01

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C9H12BrNO.ClH/c1-11-6-7-3-4-8(10)9(5-7)12-2;/h3-5,11H,6H2,1-2H3;1H
• InChI Key： FDYUSPGVRANETK-UHFFFAOYSA-N
• SMILES： Cl.BrC1C(OC)=CC(CNC)=CC=1

Additional information on Not Yet Assigned

Research Brief on Compound 2866333-87-9 and Product "Not Yet Assigned" in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the potential of novel compounds, particularly 2866333-87-9, as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications in drug development. The product currently designated as "Not Yet Assigned" is under investigation for its role in targeted therapies, making this an area of significant interest for researchers and industry professionals alike.

Compound 2866333-87-9 belongs to a class of small molecules with demonstrated efficacy in modulating specific biochemical pathways. Recent studies have elucidated its mechanism of action, revealing its ability to interact with key enzymes involved in disease progression. Preliminary data suggest that this compound exhibits high selectivity and low toxicity, making it a viable candidate for further development. The product "Not Yet Assigned" is being explored in preclinical trials, with early results indicating potential applications in oncology and inflammatory diseases.

Research methodologies employed in studying 2866333-87-9 include in vitro assays, molecular docking simulations, and in vivo models. These approaches have provided insights into the compound's pharmacokinetics and pharmacodynamics. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that 2866333-87-9 demonstrated significant inhibitory effects on a target protein implicated in cancer cell proliferation. These findings underscore the compound's therapeutic potential and warrant further investigation.

The development of "Not Yet Assigned" as a product based on 2866333-87-9 is currently in the optimization phase. Researchers are focusing on improving its bioavailability and stability while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical applications. Industry reports suggest that Phase I trials for a derivative of 2866333-87-9 may commence within the next 18 months.

In conclusion, the ongoing research on 2866333-87-9 and its associated product "Not Yet Assigned" represents a significant stride in chemical biomedicine. The compound's unique properties and promising preclinical results position it as a potential game-changer in targeted therapy development. As the scientific community continues to unravel its full potential, this area of research warrants close attention from stakeholders across the pharmaceutical and biotechnology sectors.